Cas no 60-56-0 (Methimazole)

Thiamazole is an imidazole antithyroid drug. Its chemical composition is thiamazole, which is a circular film coated tablet with scratches. Its mechanism of action is to inhibit intrathyroidal peroxidase, thus hindering the oxidation of iodide in the thyroid and the coupling of lysine, and hindering the synthesis of thyroxine (T4) and triiodothyronine (T3). Animal experiments have observed that it can inhibit the synthesis of antibodies by B lymphocytes, Conclusion: it can reduce the level of thyroid stimulating antibody in blood circulation and restore the function of suppressive T cells to normal< Br > on October 27, 2017, the list of carcinogens released by the international agency for research on cancer of the World Health Organization was preliminarily sorted out for reference. Methimazole was included in the list of three types of carcinogens< Br>

Methimazole structure

Product Name:Methimazole

CAS No:60-56-0

Molecular Formula:C₄H₆N₂S

Molecular Weight:114.1688

MDL:MFCD00179321

CID:33761

PubChem ID:1349907

Methimazole Properties

Names and Identifiers

- 1-Methyl-1H-imidazole-2(3H)-thione
- TAPAZOLE
- THIAMAZOLE
- 1,3-dihydro-1-methyl-2h-imidazole-2-thion
- 1,3-dihydro-1-methyl-2H-Imidazole-2-thione
- 1-methyl-2-mercapto-imidazol
- 1-methyl-imidazole-2-thio
- 1-Metylo 2 merkaptoimidazolem
- 2-Mercapto-1-methylimidazole
- 1-Methylimidazole-2-thiol
- Methimazole
- 1,3-Dihydro-1-Methyl-2H-iMidazole-2-thione
- 1-methyl-1H-imidazole-2-thiol
- 1-methyl-2-mercapto-imidazole
- 1-Methyl-2-MercaptoiMidazole
- 2-mercapto-1-methyl-imidazole
- Basolan
- Favistan
- Frentirox
- Mecazolyl
- mercaptomethylimidazole
- Mercazole
- Merkastan
- METAZOLE
- Metazolo
- Metizol
- Tapuzole
- thioimidazole
- 1,3-dihydro-1-methyl-2H-Imidazole-2-thione 1-methyl-imidazole-2-thio
- Mercazolyl
- Thymidazole
- Methimazol
- Thymidazol
- Thiamazol
- Thycapzol
- Metothyrine
- Metothyrin
- Merkazolil
- Mercaptazole
- Strumazol
- Thycapsol
- Metotirin
- Danantizol
- Thacapzol
- Tiamazol
- Mercasolyl
- Methylmercaptoimidazole
- Methiamazole
- Methimazolum
- Mercazolylum
- Metimazol
- Thiama
- HMS2090B17
- H10722
- NSC 38608
- Henning Berlin Brand of Methimazole
- AMY11202
- Methimazole [USAN:BAN]
- 2-mercapto-3-methylimidazole
- Thiamazole (JP17/INN)
- AB00443630_07
- BPBio1_000982
- BS-3743
- KBio2_004043
- 1-methyl-1-H-imidazole-2-thiol
- thiamazole
- NCGC00016273-03
- Methimazole-d3(methyl-d3)
- Prestwick2_000786
- Imidazole, 1-methyl-2-mercapto-
- Thyrozol
- NCGC00094721-07
- Methimazole (Tapazole, Northyx)
- NCGC00254307-01
- 1-Methyl-2-Imidazolethione
- Methimazole, VETRANAL(TM), analytical standard
- METHIMAZOLE [USP-RS]
- 2-mecapto 1-methylimidazole
- Spectrum5_000954
- HMS3259L09
- Methamazole
- Tox21_201341
- Sanofi Synthelabo Brand of Methimazole
- THIAMAZOLE (EP MONOGRAPH)
- D0S4BR
- HMS3714M14
- M0868
- Imidazole-2-thio, 1-methyl-
- Tapazole (TN)
- A832780
- 1-Methyl-2-imidazolethiol
- Thiamazole,(S)
- HMS2097M14
- Prestwick_1010
- LS-7490
- F1679-0258
- NCGC00094721-05
- NSC-38608
- Temmler Brand of Methimazole
- IDI1_000188
- KBio1_000188
- 2-mercapto-N-methylimidazole
- 1-methylimidazole-2-thione
- THIAMAZOLE [EP MONOGRAPH]
- Mercaptizole
- CCG-220786
- NCGC00016273-01
- Methimazole, analytical standard
- AC-785
- DTXSID4020820
- BSPBio_001989
- HSDB 3361
- THIAMAZOLE [WHO-DD]
- THIAMAZOLE (MART.)
- SR-05000001672
- METHIMAZOLE (USP-RS)
- Tox21_300532
- CCG-39656
- Tiamazolo [DCIT]
- MLS002548853
- FT-0603253
- SR-05000001672-2
- SPBio_002831
- Tox21_110341_1
- N-Methyl-2-mercaptoimidazole
- NCGC00016273-02
- Q-201364
- Spectrum_000995
- STK802184
- Methimazole (USP)
- Thiamazol Hexal
- SPBio_001266
- SMR000058376
- 1-methyl-2,3-dihydro-1H-imidazole-2-thione
- 4-Imidazoline-2-thione, 1-methyl-
- Spectrum4_000048
- DTXCID20820
- METHIMAZOLE (USP MONOGRAPH)
- SR-05000001672-1
- BSPBio_000892
- DivK1c_000188
- GTPL6649
- HMS2094C05
- F0001-2396
- H03BB02
- DB00763
- 2H-Imidazol-2-tiona, 1,3-dihidro-1-metil-
- Henning, Thiamazol
- NCGC00094721-02
- METHIMAZOLE [MI]
- Jones Brand of Methimazole
- Thiamazol Henning
- Thimazol
- Methimazole [USP]
- Prestwick0_000786
- 1-Methyl-2-mercapto imidazole
- NCGC00094721-04
- Tiamazolo
- 1-methyl-3H-imidazole-2-thione
- 1-methyl-1H-immidazole-2-thiol
- SPECTRUM1500396
- Prestwick1_000786
- Thiamazole, European Pharmacopoeia (EP) Reference Standard
- Imidazole-2-thiol, 1-methyl-
- 2-Mercapto-1-methylimidazole, >=99%
- CHEMBL1515
- Felimazole
- 2-Mercaptomethylimidazole
- METHIMAZOLE [USP MONOGRAPH]
- Methymazol
- 554Z48XN5E
- Hexal Brand of Methimazole
- KBioGR_000515
- NC00636
- 1-METHYL-1H-IMIDAZOL-2-YLHYDROSULFIDE
- SW197088-3
- D00401
- MFCD00179321
- KBioSS_001475
- Thiamazol [INN-French]
- METHIMAZOLE [VANDF]
- NSC-757111
- BIDD:GT0163
- MLS000028413
- Nourypharma Brand of Methimazole
- NSC38608
- Thiamazole (JP15/INN)
- NINDS_000188
- methylimidazolethiol
- Thiamazolum
- METHIMAZOLE [ORANGE BOOK]
- SR-01000695434-2
- Methimazole, United States Pharmacopeia (USP) Reference Standard
- KBio2_001475
- HY-B0208
- Estedi Brand of Methimazole
- 1,3-Dihydro-1-Methyl-2H-Imidazol-2-Thione
- 1-Methyl-1H-imidazole-2-thiol #
- 2-Mercapto-1-methylimidazol
- NCGC00178875-01
- 1-Metylo 2 merkaptoimidazolem [Polish]
- NCGC00258893-01
- EliLilly Brand of Methimazole
- Mercazol
- THIAMAZOLE [JAN]
- 223768-14-7
- Pharmakon1600-01500396
- METHIMAZOLE [IARC]
- D0X0DI
- NCGC00094721-06
- 1-Methyl-imidazole-2-thiol
- EINECS 200-482-4
- AB00443630_06
- AI3-60285
- Philopharm Brand of Methimazole
- SBI-0206922.P004
- STR03572
- 2-Mercapto-1-methyl-1H-imidazole
- Tirodril
- Prestwick3_000786
- Tox21_110341
- 1 Methyl 2 mercaptoimidazole
- Strumazole
- BCP02147
- BDBM50241361
- SR-01000695434
- METHIMAZOLE (IARC)
- AKOS000119427
- AB00443630-04
- Merck Brand of Methimazole
- Thiamazolum [INN-Latin]
- Tiamazol [INN-Spanish]
- KBio3_001489
- MMZ
- EN300-18327
- C07190
- AB00443630-03
- NCGC00094721-03
- Methizol
- SCHEMBL41647
- HMS3651I13
- Mestinon, Regonol, Pyridostigmine Bromide
- Thimazole
- 1-Methyl-1,3-dihydroimidazole-2-thione
- UNII-554Z48XN5E
- NCGC00094721-01
- Methimazol 100 microg/mL in Acetonitrile
- Q419663
- metimazolo
- NSC757111
- 3-methyl-1H-imidazole-2-thione
- THIAMAZOLE [MART.]
- BRD-K54416256-001-15-7
- STK300018
- 60-56-0
- 1-Methylimidazole-2(3H)-thione
- 1-METHYL-1,3-DIHYDRO-2H-IMIDAZOLE-2-THIONE
- HMS1920L17
- Spectrum2_001273
- KBio2_006611
- CHEBI:50673
- 2H-Imidazole-2-thione,3-dihydro-1-methyl-
- HMS1570M14
- AKOS000269708
- HMS500J10
- METHIMAZOLE [HSDB]
- Thiamazole [INN]
- Hexal, Thiamazol
- CAS-60-56-0
- Metisol
- s1609
- 2H-Imidazole-2-thione, 1,3-dihydro-1-methyl-
- HMS2091D12
- SBI-0206922.P001
- Z57901905
- N-methyl imidazole-2-thiol
- Usaf el-30
- 85916-84-3
- WLN: T5N CNJ A BSH
- tiamazole
- Spectrum3_000495
- NS00009257
- Thiamazol (INN-French)
- Tiamazol (INN-Spanish)
- Thiamazolum (INN-Latin)
- methimazole
- 1,3-Dihydro-1-methyl-2H-imidazole-2-thione
- BRD-K54416256-001-18-1
- Tapazole
- DB-053649
- BRD-K54416256-001-19-9
- Thiamazole (JP18/INN)
- 1-Methyl-1H-imidazole-2-thiol
- imidazole, 2-mercapto-1-methyl-
- 1-Methyl-2-mercaptoimidazole
- Thiamazole
- +Expand
- MDL： MFCD00179321
- InChIKey： PMRYVIKBURPHAH-UHFFFAOYSA-N
- Inchi： 1S/C4H6N2S/c1-6-3-2-5-4(6)7/h2-3H,1H3,(H,5,7)
- SMILES： S=C1N([H])C([H])=C([H])N1C([H])([H])[H]
- BRN： 108646

Computed Properties

Exact Mass: 114.02500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 114.025
Heavy Atom Count: 7
Complexity: 119
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.3
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 47.4

Experimental Properties

LogP: 0.70880
PSA: 56.62000
Merck: 5971
Refractive Index: 1.5000 (estimate)
Water Partition Coefficient: dissolution
Boiling Point: 280 ºC
Melting Point: 144-147 °C (lit.)
Flash Point: 280°C
Solubility: 200g/l
Color/Form: Lobular crystals.
Solubility: Soluble in water, ethanol and chloroform, slightly soluble in ether, petroleum ether and benzene.
Density: 1.176 (estimate)

Methimazole Security Information

Symbol: GHS07 GHS08
RTECS：NI8615000
WGK Germany：3
Safety Term：S36/37
Safety Instruction： S26-S27-S36-S45-S36/37
Risk Phrases：R43; R62; R63
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H317,H361
Warning Statement： P280
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：Ⅲ
Risk Phrases： 63-43-62
Signal Word：Warning
TSCA：Yes
HazardClass：6.1

Methimazole Customs Data

HS CODE：2933290090
Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methimazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IB3Q-1mg	2H-Imidazole-2-thione, 1,3-dihydro-1-methyl-	60-56-0	99%	1mg	$4.00	2024-04-22
A2B Chem LLC	AI53398-1mg	1-methyl-2,3-dihydro-1H-imidazole-2-thione	60-56-0	99%	1mg	$4.00	2024-04-19
abcr	AB117641-25 g	2-Mercapto-1-methylimidazole, 98%; .	60-56-0	98%	25 g	€63.70	2023-07-20
Ambeed	A119279-1mg	1-Methyl-1H-imidazole-2(3H)-thione	60-56-0	99%	1mg	$5.0	2024-07-18
Apollo Scientific	OR28714-25g	1,3-Dihydro-1-methyl-2H-imidazole-2-thione	60-56-0		25g	£15.00	2023-09-02
Enamine	EN300-18327-0.05g	1-methyl-1H-imidazole-2-thiol	60-56-0	97%	0.05g	$19.0	2023-09-19
eNovation Chemicals LLC	D765972-500g	2H-Imidazole-2-thione, 1,3-dihydro-1-methyl-	60-56-0	99+%	500g	$195	2024-06-06
Key Organics Ltd	BS-3743-1MG	1-methyl-1H-imidazole-2-thiol	60-56-0	>95%	1mg	£36.00	2023-09-09
Life Chemicals	F0001-2396-2μmol	1-methyl-2,3-dihydro-1H-imidazole-2-thione	60-56-0	90%+	2μmol	$57.0	2023-07-28
LKT Labs	M1976-10 g	Methimazole	60-56-0	≥98%	10g	$42.90	2023-07-10